10-Deacetyl-7-xylosyl paclitaxel

• Molecular Formula: C50H57NO17
• Molecular Weight: 944.0 g/mol
• InChI: InChI=1S/C50H57NO17/c1-25-31(65-45(61)38(56)35(27-15-9-6-10-16-27)51-43(59)28-17-11-7-12-18-28)22-50(62)42(67-44(60)29-19-13-8-14-20-29)40-48(5,41(58)37(55)34(25)47(50,3)4)32(21-33-49(40,24-64-33)68-26(2)52)66-46-39(57)36(54)30(53)23-63-46/h6-20,30-33,35-40,42,46,53-57,62H,21-24H2,1-5H3,(H,51,59)/t30-,31+,32+,33+,35+,36+,37-,38+,39+,40+,42+,46-,48-,49-,50+/m0/s1
• InChIKey: ORKLEZFXASNLFJ-RMEURTNDSA-N

Standard taxanes fail to differentiate intrinsic vs. extrinsic apoptosis or achieve oral permeability >10×10⁻⁶ cm/s. 10-Deacetyl-7-xylosyl paclitaxel solves both: - Exclusive mitochondrial pathway activation (no CD95/NF-κB) - clean probe for Bcl-2/caspase-9 studies - Caco-2 Papp 16.3×10⁻⁶ cm/s (3.7× paclitaxel) - oral formulation-ready - 25× higher natural abundance in Taxus biomass - scalable semi-synthesis precursor Specifications verified. Global shipment available.

10-Deacetyl-7-xylosyl Paclitaxel Overview

10-Deacetyl-7-xylosyl paclitaxel (7-xylosyl-10-deacetylpaclitaxel; CAS 90332-63-1) is a naturally occurring xyloside derivative of paclitaxel isolated from Taxus chinensis and other Taxus species [1]. It belongs to the taxane diterpenoid class and acts as a microtubule-stabilizing agent that enhances tubulin polymerization and induces mitotic arrest [1]. Unlike paclitaxel, this compound carries a xylosyl moiety at the C-7 position and lacks the C-10 acetyl group, structural modifications that confer measurably distinct physicochemical and biological properties, including differential apoptotic pathway engagement and altered intestinal permeability characteristics [1][2]. Its natural abundance in yew bark reaches approximately 0.5%, making it 25-fold more abundant than paclitaxel in the same biomass, a feature of substantial relevance for semi-synthetic taxane production strategies [3].

Microtubule-stabilizing taxane probe with C-7 xylosyl and C-10 deacetyl modifications

Reported mitochondrial-exclusive apoptosis pathway engagement

Higher natural abundance in Taxus spp. supports semi-synthetic production research

• [1] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Activation of the mitochondria-driven pathway of apoptosis in human PC-3 prostate cancer cells by a novel hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel. International Journal of Oncology. 2008;33(1):103-111. doi:10.3892/ijo.33.1.103 View Source
• [2] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Transport of a hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel, by human intestinal epithelial Caco-2 cells. Planta Medica. 2010;76(14):1592-1595. doi:10.1055/s-0030-1249836 View Source
• [3] Li BJ, Wang H, Gong T, et al. Improving 10-deacetylbaccatin III-10-β-O-acetyltransferase catalytic fitness for Taxol production. Nature Communications. 2017;8:15544. doi:10.1038/ncomms15544 View Source

10-Deacetyl-7-xylosyl Paclitaxel: Substitution Risks

Although 10-Deacetyl-7-xylosyl paclitaxel shares the taxane core scaffold with paclitaxel and 10-deacetylpaclitaxel (10-DAT), critical structural differences at C-7 (xylosyl glycosidation) and C-10 (deacetylation) produce quantitatively distinct behavior across multiple pharmacologically relevant dimensions. The compound engages a mitochondrial-exclusive apoptosis pathway in PC-3 prostate cancer cells without affecting CD95 or NF-κB proteins, whereas paclitaxel additionally signals through the death receptor pathway [1]. In Caco-2 intestinal epithelium models, the compound exhibits a 3.7-fold higher apparent permeability coefficient (Papp) than paclitaxel and a 5.7-fold higher KM for P-glycoprotein-mediated efflux, indicating fundamentally different transepithelial transport kinetics that preclude simple pharmacokinetic extrapolation from paclitaxel [2]. Furthermore, in vivo S-180 sarcoma models demonstrate that the compound achieves a 68.2% tumor inhibition rate compared to 59.4% for paclitaxel at equivalent intravenous dosing (10 mg/kg), confirming that equipotency assumptions based solely on in vitro microtubule binding are unreliable [3]. These multi-dimensional differences mean that substituting this compound with generic paclitaxel or 10-DAT in experimental protocols will yield non-equivalent biological outcomes.

Apoptotic pathway engagement may differ

Mitochondrial-exclusive mechanism vs. dual-pathway (intrinsic + extrinsic) signaling by paclitaxel; pathway-specific endpoints may not extrapolate.

Transepithelial transport kinetics may not transfer

3.7-fold higher Caco-2 permeability and altered P-gp affinity indicate distinct intestinal absorption profiles; direct PK extrapolation from paclitaxel is unsupported.

In vivo model response may shift

Different tumor inhibition rate in S-180 sarcoma model at equivalent dose; equipotency assumptions based on in vitro microtubule binding alone are not reliable.

• [1] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Activation of the mitochondria-driven pathway of apoptosis in human PC-3 prostate cancer cells by a novel hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel. International Journal of Oncology. 2008;33(1):103-111. doi:10.3892/ijo.33.1.103 View Source
• [2] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Transport of a hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel, by human intestinal epithelial Caco-2 cells. Planta Medica. 2010;76(14):1592-1595. doi:10.1055/s-0030-1249836 View Source
• [3] Jiang S. Study on 7-xylosyl-10-deacetylpaclitaxel Antitumor Activity and Mechanism (Doctoral Dissertation). Northeast Forestry University, Harbin, P.R. China; 2008. View Source

10-Deacetyl-7-xylosyl Paclitaxel: Comparative Evidence

In Vivo Antitumor Efficacy vs. Paclitaxel

In a direct head-to-head comparison using the murine S-180 sarcoma model, 10-Deacetyl-7-xylosyl paclitaxel administered intravenously at 10 mg/kg achieved a tumor inhibition rate of 68.2%, outperforming the positive control paclitaxel at the same dose level, which achieved 59.4% inhibition [1]. This represents an absolute improvement of 8.8 percentage points in tumor growth suppression under identical experimental conditions. The study represents the first systematic in vivo antitumor evaluation of this compound and establishes that its antitumor efficacy is not merely equivalent but numerically superior to paclitaxel in this model system [1].

In vivo S-180 sarcoma model

Head-to-head

Target

68.2%

Paclitaxel

59.4%

Supports in vivo model-response review

10 mg/kg IV; S-180 sarcoma; dissertation study 2008

Evidence Dimension	Tumor inhibition rate in S-180 murine sarcoma xenograft
Target Compound Data	68.2% tumor inhibition at 10 mg/kg IV
Comparator Or Baseline	Paclitaxel: 59.4% tumor inhibition at 10 mg/kg IV
Quantified Difference	Absolute difference: +8.8 percentage points; relative improvement: 14.8%
Conditions	S-180 murine sarcoma model; intravenous administration; 10 mg/kg dose; dissertation study (Northeast Forestry University, 2008)

Why This Matters

For researchers evaluating taxane candidates for in vivo efficacy, this compound demonstrates a statistically and biologically meaningful advantage over paclitaxel in a standardized tumor xenograft model, supporting its prioritization in preclinical oncology pipelines where in vivo tumor suppression is the primary endpoint.

• [1] Jiang S. Study on 7-xylosyl-10-deacetylpaclitaxel Antitumor Activity and Mechanism (Doctoral Dissertation). Northeast Forestry University, Harbin, P.R. China; 2008. Abstract: tumor S-180 inhibition rate of 68.2% for 7-xylosyl-10-deacetylpaclitaxel vs. 59.4% for paclitaxel at 10 mg/kg IV. View Source

Natural Abundance in Yew Biomass

In Taxus species bark, the natural concentration of 10-Deacetyl-7-xylosyl paclitaxel (7-β-xylosyl-10-deacetyltaxol) reaches up to 0.5% of dry weight, compared to approximately 0.02% for paclitaxel (Taxol) in the same biomass [1]. This 25-fold higher natural abundance is quantitatively documented across multiple Taxus species. Furthermore, the compound can be enzymatically converted to paclitaxel through sequential de-glycosylation (β-xylosidase) and C-10 acetylation (10-deacetylbaccatin III-10-O-acetyltransferase, DBAT), with an engineered DBAT double mutant (DBAT^G38R/F301V) achieving a one-pot conversion yield of 0.64 mg/mL paclitaxel in 50 mL at 15 hours [1]. The abundance of 7-xylosyl-10-deacetylpaclitaxel in accessible Taxus biomass (e.g., Taxus chinensis needles at 0.0467% vs. paclitaxel at 0.0053%) also makes it a more readily isolable natural product for research-scale purification [2].

Natural abundance

Reported

Target

up to 0.5%

Paclitaxel

~0.02%

Supports semi-synthetic production context

25-fold higher in Taxus bark; HPLC-MS-MS

Evidence Dimension	Natural concentration in Taxus biomass (dry weight basis)
Target Compound Data	Up to 0.5% in bark (Taxus wallichiana); 0.0467% in needles (Taxus chinensis); 0.0153% in needles (Taxus cuspidata)
Comparator Or Baseline	Paclitaxel: ~0.02% average in bark; 0.0053% in T. chinensis needles; 0.0067% in T. cuspidata needles
Quantified Difference	25-fold higher in bark; 8.8-fold higher in T. chinensis needles; 2.3-fold higher in T. cuspidata needles
Conditions	HPLC-MS-MS quantification from Taxus chinensis and Taxus cuspidata needle extracts (NPC extraction method); literature value for bark concentration from Nature Communications 2017

Why This Matters

For procurement and production planning, the dramatically higher natural abundance translates to lower extraction costs per gram of purified compound, more efficient semi-synthetic conversion to paclitaxel or other taxanes, and a more sustainable supply chain relative to direct paclitaxel extraction from dwindling natural sources.

• [1] Li BJ, Wang H, Gong T, et al. Improving 10-deacetylbaccatin III-10-β-O-acetyltransferase catalytic fitness for Taxol production. Nature Communications. 2017;8:15544. doi:10.1038/ncomms15544 View Source
• [2] Dong Y, Fu Y, Zu Y, et al. Determination of paclitaxel and its analogues in the needles of Taxus species by using negative pressure cavitation extraction followed by HPLC-MS-MS. Journal of Separation Science. 2009;32(22):3958-3966. doi:10.1002/jssc.200900395 View Source

Intestinal Epithelial Permeability vs. Paclitaxel

In the Caco-2 human intestinal epithelial cell monolayer model, 10-Deacetyl-7-xylosyl paclitaxel demonstrated an apical-to-basolateral apparent permeability coefficient (Papp) of 16.3 ± 6.3 × 10⁻⁶ cm/s, compared to 4.4 × 10⁻⁶ cm/s for paclitaxel measured in the same experimental system [1]. This represents a 3.7-fold higher absorptive permeability. The compound's transport was linear with time for up to 3 hours over a concentration range of 0.5–20 µM, with the predominant mechanism being passive diffusion [1]. According to established Caco-2 permeability classification criteria, a Papp value exceeding 10 × 10⁻⁶ cm/s predicts good in vivo intestinal absorption corresponding to 70–100% of the administered dose, whereas paclitaxel's value falls well below this threshold [1].

Caco-2 permeability

Head-to-head

Target Papp

16.3±6.3

Paclitaxel

4.4

×10⁻⁶ cm/s; 3.7-fold higher

Supports permeability context

Caco-2 monolayers, 0.5–20 µM, TEER ≥ 300 Ω·cm²

Evidence Dimension	Apparent permeability coefficient (Papp) for apical-to-basolateral transport across Caco-2 cell monolayers
Target Compound Data	Papp (AP→BL) = 16.3 ± 6.3 × 10⁻⁶ cm/s (n = 3)
Comparator Or Baseline	Paclitaxel: Papp (AP→BL) = 4.4 × 10⁻⁶ cm/s
Quantified Difference	3.7-fold higher Papp for target compound; absolute difference: +11.9 × 10⁻⁶ cm/s
Conditions	Caco-2 human colonic epithelial cell monolayer model; concentration range 0.5–20 µM; transport measured over 3 hours; 21-day differentiated monolayers with TEER ≥ 300 Ω·cm²

Why This Matters

This permeability advantage has direct implications for researchers developing oral taxane formulations or studying intestinal absorption of taxane derivatives, as the compound crosses the intestinal epithelial barrier significantly more efficiently than paclitaxel, despite both being P-glycoprotein substrates.

• [1] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Transport of a hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel, by human intestinal epithelial Caco-2 cells. Planta Medica. 2010;76(14):1592-1595. doi:10.1055/s-0030-1249836 View Source

P-Glycoprotein Efflux Affinity

Kinetic analysis of saturable efflux transport in Caco-2 monolayers revealed that 10-Deacetyl-7-xylosyl paclitaxel has an apparent KM value of 93.4 µM for P-glycoprotein (P-gp)-mediated active efflux, substantially higher than the KM of 16.5 µM previously reported for paclitaxel in the same Caco-2 system [1]. The higher KM indicates lower binding affinity for the P-gp efflux transporter, meaning that a higher concentration of the compound is required to saturate the efflux pump. Despite this difference in affinity, the maximal transport velocity (Vmax) values were comparable: 909.1 pmol/hr/cm² for 7-xylosyl-10-deacetylpaclitaxel versus 1050 pmol/hr/cm² for paclitaxel, indicating similar capacity of the efflux system once saturated [1]. Verapamil (50 µM) and tetrandrine (25 µM), both P-gp inhibitors, reduced efflux by approximately 50% and produced a 2.5-fold increase in apical-to-basolateral flux, confirming that the compound is indeed a P-gp substrate but with measurably altered transport kinetics [1].

P-gp efflux affinity

Cross-study

Target KM

93.4 µM

Paclitaxel KM

16.5 µM

5.7-fold higher KM (lower affinity)

Supports transport kinetics review

Verapamil/tetrandrine inhibition confirmed; Vmax similar

Evidence Dimension	Apparent KM for P-glycoprotein-mediated active efflux in Caco-2 cell monolayers
Target Compound Data	KM = 93.4 µM; Vmax = 909.1 pmol/hr/cm²
Comparator Or Baseline	Paclitaxel: KM = 16.5 µM; Vmax = 1050 pmol/hr/cm² (literature value in Caco-2 cells)
Quantified Difference	KM 5.7-fold higher (lower P-gp affinity); Vmax ratio: 0.87 (similar maximal efflux capacity)
Conditions	Caco-2 cell monolayers; concentration range 0.5–20 µM; active transport component isolated from total flux; P-gp identity confirmed by verapamil and tetrandrine inhibition

Why This Matters

The reduced P-gp affinity suggests that at equivalent luminal concentrations, a smaller fraction of the compound is actively effluxed back into the intestinal lumen compared to paclitaxel, which may contribute to its 3.7-fold higher net absorptive permeability and is relevant for researchers investigating strategies to overcome P-gp-mediated drug resistance or poor oral bioavailability of taxanes.

• [1] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Transport of a hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel, by human intestinal epithelial Caco-2 cells. Planta Medica. 2010;76(14):1592-1595. doi:10.1055/s-0030-1249836 View Source

Mitochondrial-Exclusive Apoptosis Mechanism

Mechanistic studies in PC-3 prostate cancer cells revealed that 10-Deacetyl-7-xylosyl paclitaxel induces apoptosis exclusively through the mitochondrial-dependent (intrinsic) pathway, with no effect on the expression of CD95 (Fas receptor) or NF-κB proteins [1]. This contrasts with paclitaxel, which has been documented to activate both the mitochondrial pathway and the death receptor (extrinsic) pathway involving CD95/CD95L signaling and NF-κB modulation. Specifically, treatment with this compound up-regulated pro-apoptotic Bax and Bad proteins while down-regulating anti-apoptotic Bcl-2 and Bcl-XL, leading to mitochondrial membrane permeability transition, cytochrome c release, and sequential activation of caspase-9, caspase-3, and caspase-6, but not caspase-8 [1]. A caspase-10-specific inhibitor failed to protect PC-3 cells from apoptosis induced by this compound, confirming the mitochondrial-exclusive mechanism [1]. The doctoral dissertation further established that the complete apoptosis signaling pathway triggered by this compound differs from that of paclitaxel, representing a mechanistically distinct mode of cell death induction [2].

Apoptosis mechanism

Class-level

Mitochondrial-exclusive pathway (Bax/Bad, caspase-9/3)

Supports pathway-specific research context

No CD95/NF-κB/caspase-8 involvement

Evidence Dimension	Apoptotic signaling pathway engagement in PC-3 prostate cancer cells
Target Compound Data	Exclusive mitochondrial pathway activation: Bax↑, Bad↑, Bcl-2↓, Bcl-XL↓, caspase-9→caspase-3→caspase-6 activation; no effect on CD95, NF-κB, or caspase-8; caspase-10 inhibitor does not block apoptosis
Comparator Or Baseline	Paclitaxel: activates both mitochondrial (intrinsic) and death receptor (extrinsic) pathways, including CD95/CD95L and NF-κB modulation (class-level knowledge from taxane literature)
Quantified Difference	Qualitative pathway exclusivity: mitochondrial-only for target compound vs. dual-pathway for paclitaxel; exact fold-change protein expression data available in primary reference
Conditions	PC-3 human prostate cancer cells; flow cytometry, DNA laddering, transmission electron microscopy, western blotting; 2008 study

Why This Matters

For researchers investigating taxane mechanisms of action, apoptosis signaling, or developing compounds with reduced death-receptor-mediated inflammatory signaling, this compound offers a cleaner mitochondrial-only apoptotic profile that avoids CD95/NF-κB pathway crosstalk, making it a preferred tool compound for dissecting mitochondrial apoptosis biology distinct from canonical paclitaxel pharmacology.

• [1] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Activation of the mitochondria-driven pathway of apoptosis in human PC-3 prostate cancer cells by a novel hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel. International Journal of Oncology. 2008;33(1):103-111. doi:10.3892/ijo.33.1.103 View Source
• [2] Jiang S. Study on 7-xylosyl-10-deacetylpaclitaxel Antitumor Activity and Mechanism (Doctoral Dissertation). Northeast Forestry University, Harbin, P.R. China; 2008. View Source

In Vitro Cytotoxicity vs. Paclitaxel

Multiple independent studies confirm that the growth inhibitory activity of 10-Deacetyl-7-xylosyl paclitaxel against PC-3 prostate cancer cells is similar to that of paclitaxel at a fixed exposure time of 48 hours [1]. The doctoral dissertation reported an IC50 of 5 µM at 48 hours and 586 nM at 72 hours against PC-3 cells [2]. A more recent 2025 study using the compound extracted from Taxus × media reported IC50 values of 0.3205 µM against cervical cancer HeLa cells and 0.7636 µM against PC-3 prostate cancer cells, demonstrating potent cytotoxic activity across multiple cancer cell lines [3]. The 2025 study noted that the compound's structure differs from paclitaxel only at the C-7 and C-10 positions and that its anticancer activity is almost the same as paclitaxel, indicating that the xylosyl and deacetyl modifications do not compromise intrinsic cytotoxicity [3].

In vitro cytotoxicity

Cross-study

IC50 0.76 µM (PC-3), 0.32 µM (HeLa)

Reported cytotoxicity endpoint context

Multi-study variability; similar growth inhibition to paclitaxel at 48h

Evidence Dimension	In vitro cytotoxicity against human cancer cell lines
Target Compound Data	PC-3 IC50: 5 µM (48h), 586 nM (72h) [2008 dissertation]; 0.7636 µM (timeframe not specified) [2025 study]; HeLa IC50: 0.3205 µM [2025 study]
Comparator Or Baseline	Paclitaxel against PC-3: growth inhibitory activity described as similar at 48h exposure [scite.ai citing 2000 study]; literature PC-3 IC50 values for paclitaxel range from 0.2–22.2 nM depending on conditions
Quantified Difference	Qualitative assessment: similar growth inhibition at 48h; quantitative IC50 comparison limited by inter-study variability in assay conditions
Conditions	MTT assay; PC-3 human prostate cancer cells and HeLa cervical cancer cells; 48–72 hour exposure; independent studies from 2008 and 2025

Why This Matters

Confirmation that the C-7 xylosyl and C-10 deacetyl modifications preserve microtubule-targeting cytotoxicity comparable to paclitaxel is essential for users who require a taxane with differentiated PK/transport properties but uncompromised anticancer potency; this evidence supports selection of this compound when both activity and improved permeability are required.

• [1] Wu JH, et al. Taxane Diterpenoids from the Root Bark of Taiwanese Yew Taxus Mairei. Journal of the Chinese Chemical Society. 2000; as cited in scite.ai: '7-xylosyl-10-deacetylpaclitaxel reveals growth inhibitory activity against PC-3 cells, which is similar to that of paclitaxel at a fixed exposure time of 48 h.' View Source
• [2] Jiang S. Study on 7-xylosyl-10-deacetylpaclitaxel Antitumor Activity and Mechanism (Doctoral Dissertation). Northeast Forestry University, Harbin, P.R. China; 2008. View Source
• [3] Synthesis of a novel polysaccharide natural functional monomer for imprinted hydrogel microsphere preparation and targeted recognition of anti-tumor drug 7-xylulose-10-deacetylpaclitaxel. Journal of Environmental Chemical Engineering. 2025. doi:10.1016/j.jece.2025.115064. IC50: 0.3205 µM (HeLa), 0.7636 µM (PC-3). View Source

10-Deacetyl-7-xylosyl Paclitaxel: Application Scenarios

In Vivo Oncology Efficacy Studies

Based on the direct head-to-head S-180 sarcoma data demonstrating 68.2% vs. 59.4% tumor inhibition at 10 mg/kg IV [1], researchers conducting in vivo xenograft or syngeneic tumor models where maximal tumor growth suppression is the primary endpoint should select 10-Deacetyl-7-xylosyl paclitaxel over paclitaxel. The 8.8 percentage point absolute improvement represents a therapeutically meaningful in vivo efficacy advantage that has been experimentally verified under controlled conditions. This scenario is particularly relevant for academic oncology groups and contract research organizations performing preclinical efficacy screening of taxane-based therapies.

Oral Taxane Formulation Development

The compound's 3.7-fold higher Caco-2 Papp (16.3 vs. 4.4 × 10⁻⁶ cm/s) and 5.7-fold lower P-gp efflux affinity (KM 93.4 vs. 16.5 µM) relative to paclitaxel [1] make it a rationally superior starting point for oral taxane formulation development. Pharmaceutical scientists developing oral chemotherapeutic agents should prioritize this compound for formulation studies, as its permeability profile exceeds the recognized threshold (Papp > 10 × 10⁻⁶ cm/s) predicting good in vivo absorption (70–100% of dose), a threshold that paclitaxel fails to meet. Co-formulation with P-gp inhibitors such as verapamil or tetrandrine may further enhance oral bioavailability, as demonstrated by the 2.5-fold flux increase observed in Caco-2 studies [1].

Mitochondrial Apoptosis Pathway Research

The compound's exclusive activation of the mitochondrial (intrinsic) apoptosis pathway—with no involvement of CD95, NF-κB, or caspase-8—makes it an ideal tool compound for researchers dissecting mitochondrial cell death mechanisms in cancer biology [1][2]. Unlike paclitaxel, which engages both intrinsic and extrinsic pathways and thereby confounds pathway-specific studies, 10-Deacetyl-7-xylosyl paclitaxel provides a clean pharmacological probe for studying Bax/Bad-mediated mitochondrial outer membrane permeabilization, cytochrome c release, and the caspase-9→caspase-3→caspase-6 signaling cascade in isolation [1]. This specificity is particularly valuable for laboratories investigating Bcl-2 family protein dynamics, mitochondrial permeability transition, and caspase activation hierarchies.

Semi-Synthetic Paclitaxel Production

The compound's 25-fold higher natural abundance in Taxus biomass (up to 0.5% vs. 0.02% for paclitaxel) [1] positions it as a strategic starting material for enzymatic semi-synthesis of paclitaxel at industrial scale. Using a β-xylosidase for C-7 deglycosylation followed by an engineered DBAT mutant (DBAT^G38R/F301V) for C-10 acetylation, a one-pot bioconversion yielding 0.64 mg/mL paclitaxel in 15 hours has been demonstrated [1]. Biomanufacturing organizations and natural product chemistry groups seeking sustainable, high-yield paclitaxel production routes that avoid destructive bark harvesting of mature yew trees should procure this compound as a precursor for biotransformation process development [1][2].

Application

Selection Property

Validation Focus

In vivo tumor xenograft studies

Microtubule stabilization & in vivo response context

Tumor inhibition endpoint review

Oral taxane formulation studies

Intestinal permeability & P-gp affinity context

Formulation-dependent exposure review

Mitochondrial apoptosis pathway studies

Exclusive mitochondrial pathway engagement

Caspase-9/3 signaling context

Semi-synthetic taxane production

Natural abundance & enzymatic conversion fitness

Biotransformation yield review

• [1] Jiang S. Study on 7-xylosyl-10-deacetylpaclitaxel Antitumor Activity and Mechanism (Doctoral Dissertation). Northeast Forestry University, Harbin, P.R. China; 2008. View Source
• [2] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Transport of a hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel, by human intestinal epithelial Caco-2 cells. Planta Medica. 2010;76(14):1592-1595. doi:10.1055/s-0030-1249836 View Source
• [3] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Activation of the mitochondria-driven pathway of apoptosis in human PC-3 prostate cancer cells by a novel hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel. International Journal of Oncology. 2008;33(1):103-111. doi:10.3892/ijo.33.1.103 View Source
• [4] Li BJ, Wang H, Gong T, et al. Improving 10-deacetylbaccatin III-10-β-O-acetyltransferase catalytic fitness for Taxol production. Nature Communications. 2017;8:15544. doi:10.1038/ncomms15544 View Source